Cas no 1523391-72-1 (2-(2,3-dihydro-1-benzofuran-5-yl)ethane-1-sulfonyl chloride)

• Product Name: 2-(2,3-dihydro-1-benzofuran-5-yl)ethane-1-sulfonyl chloride
• CAS No: 1523391-72-1
• MF: C₁₀H₁₁ClO₃S
• MW: 246.710541009903
• CID: 4603977
• PubChem ID: 65431205
• Update Time: 2023-04-02

2-(2,3-dihydro-1-benzofuran-5-yl)ethane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1-benzofuran-5-yl)ethane-1-sulfonyl chloride

• Inchi： 1S/C10H11ClO3S/c11-15(12,13)6-4-8-1-2-10-9(7-8)3-5-14-10/h1-2,7H,3-6H2
• InChI Key： QSMPCCSLJVXVBY-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(CCS(Cl)(=O)=O)C=C2CC1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 373.0±21.0 °C at 760 mmHg
• Flash Point: 179.4±22.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(2,3-dihydro-1-benzofuran-5-yl)ethane-1-sulfonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)